![molecular formula C16H20ClN5O B5573615 3-chloro-N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)benzamide](/img/structure/B5573615.png)
3-chloro-N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)benzamide
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Description
3-chloro-N-(2-{[2-(ethylamino)-6-methyl-4-pyrimidinyl]amino}ethyl)benzamide is a useful research compound. Its molecular formula is C16H20ClN5O and its molecular weight is 333.81 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 333.1356380 g/mol and the complexity rating of the compound is 370. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antimicrobial Evaluation
Derivatives of pyrimidine, such as thienopyrimidines, have been synthesized and evaluated for pronounced antimicrobial activity. These derivatives are prepared through various chemical reactions, exhibiting significant antimicrobial properties against a range of bacterial and fungal strains (Bhuiyan et al., 2006).
Anticancer and Anti-inflammatory Agents
Novel compounds derived from pyrimidine and its fused systems have been investigated for their potential as anticancer and anti-inflammatory agents. Such compounds show promising activity by inhibiting cyclooxygenase enzymes and exhibiting significant analgesic and anti-inflammatory effects, which could lead to the development of new therapeutic agents (Abu‐Hashem et al., 2020).
Antiviral Activity
The synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles has been explored, with some compounds showing remarkable activity against the avian influenza virus. This research opens new avenues for the development of antiviral drugs targeting specific viral strains (Hebishy et al., 2020).
Novel Synthesis Methods and Characterization
Research into the synthesis of pyrimidine derivatives using microwave irradiation and other novel methods has led to the development of compounds with potential applications in chemical and medicinal fields. These studies not only expand the chemical synthesis toolbox but also contribute to the understanding of the structural and functional aspects of pyrimidine derivatives (Leyva-Acuña et al., 2020).
Apoptosis-Inducing Agents for Breast Cancer
Research has also focused on the discovery of new apoptosis-inducing agents for breast cancer based on pyrimidine derivatives. These compounds have been evaluated in vitro and in vivo, showing significant potential for the treatment of breast cancer through inducing apoptosis in cancer cells (Gad et al., 2020).
Properties
IUPAC Name |
3-chloro-N-[2-[[2-(ethylamino)-6-methylpyrimidin-4-yl]amino]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClN5O/c1-3-18-16-21-11(2)9-14(22-16)19-7-8-20-15(23)12-5-4-6-13(17)10-12/h4-6,9-10H,3,7-8H2,1-2H3,(H,20,23)(H2,18,19,21,22) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ATEDHVHIKSAQIJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC1=NC(=CC(=N1)NCCNC(=O)C2=CC(=CC=C2)Cl)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClN5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.81 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.